Cas no 62536-69-0 (2-Propen-1-one, 1-[2-(acetyloxy)-4-methoxyphenyl]-3-phenyl-)

• Product name: 2-Propen-1-one, 1-[2-(acetyloxy)-4-methoxyphenyl]-3-phenyl-
• CAS No: 62536-69-0
• MF: C₁₈H₁₆O₄
• MW: 296.31724
• CID: 441294
• PubChem ID: 601033

2-Propen-1-one, 1-[2-(acetyloxy)-4-methoxyphenyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[2-(acetyloxy)-4-methoxyphenyl]-3-phenyl-
• [5-methoxy-2-(3-phenylprop-2-enoyl)phenyl] acetate
• 2'-Acetoxy-4'-methoxychalcone
• DTXSID80344999
• 62536-69-0

• Inchi： InChI=1S/C18H16O4/c1-13(19)22-18-12-15(21-2)9-10-16(18)17(20)11-8-14-6-4-3-5-7-14/h3-12H,1-2H3
• InChI Key： BDYCORINCRLGLH-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=C(C=CC(=C1)OC)C(=O)C=CC2=CC=CC=C2

Computed Properties

• Exact Mass: 296.10488
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 52.6